Cas no 2171854-65-0 (3-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid)

• Product Name: 3-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• CAS No: 2171854-65-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6235006
• PubChem ID: 165509958
• Update Time: 2025-05-30

3-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• EN300-1530977
• EN300-1544683
• (1s,3s)-3-[N-methyl(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• 2171159-69-4
• (1s,3s)-3-[N-methyl4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• 2171854-65-0
• (1s,3s)-3-[N-methyl(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• EN300-1570870
• EN300-1544682
• 3-[N-methyl(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• 3-[N-methyl4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• EN300-1531087
• EN300-1570869
• 2171254-04-7
• 3-[N-methyl(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-30(20-14-18(15-20)27(32)33)26(31)17-10-12-19(13-11-17)29-28(34)35-16-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,17-20,25H,10-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： LBUAMLNPIHNBEF-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid

3-N-Methyl-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic Acid

The compound with CAS number 2171854-65-0, known as 3-N-Methyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and advanced chemical synthesis. This compound is characterized by its complex structure, which includes a cyclohexane ring, a cyclobutane moiety, and a fluorenylmethoxycarbonyl (Fmoc) group, all interconnected through amide bonds. The presence of the Fmoc group suggests that this compound may be used in peptide synthesis or as a protective group in organic chemistry.

The synthesis of this compound likely involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and possibly ring-closing reactions to form the cyclobutane ring. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), which is widely used in the pharmaceutical industry to synthesize complex peptides and proteins. The methyl substitution on the nitrogen atom further indicates that this compound may be designed to modulate specific pharmacokinetic properties, such as solubility or bioavailability.

Recent studies have highlighted the importance of cyclic structures like cyclobutane in drug design due to their unique mechanical and electronic properties. Cyclobutane rings are known to introduce strain into molecules, which can enhance their reactivity and binding affinity to target proteins. This makes compounds like 3-N-Methyl... potential candidates for developing novel therapeutic agents with improved efficacy and selectivity.

In terms of applications, this compound could serve as an intermediate in the synthesis of larger biomolecules or as a building block for constructing more complex architectures. Its structure suggests potential use in areas such as antibody-drug conjugates (ADCs), where precise control over molecular architecture is critical for achieving desired therapeutic outcomes.

From a research perspective, the development of such compounds requires meticulous attention to stereochemistry and regioselectivity during synthesis. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming the molecular structure and purity of such compounds.

In conclusion, the compound with CAS number 2171854-65-0, or 3-N-Methyl..., represents a cutting-edge advancement in organic chemistry with promising applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in the pharmaceutical and biotechnological industries.